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Compound of Interest

Compound Name: 2-Chloro-3-isothiocyanatopropene

Cat. No.: B079373

Abstract: This technical guide provides a comprehensive overview of 2-chloro-3-
isothiocyanatoprop-1-ene, a versatile bifunctional reagent with significant applications in
synthetic chemistry. We will delve into its precise chemical identity according to IUPAC
nomenclature, explore its physicochemical properties, detail a validated synthetic protocol, and
discuss its reactivity profile. The document aims to serve as a critical resource for researchers,
chemists, and drug development professionals by synthesizing technical data with practical
insights into its application as a synthetic intermediate, particularly in the agrochemical sector.
Safety, handling, and toxicological aspects are also addressed to ensure its responsible use in
a laboratory and industrial context.

Chemical Identity and Nomenclature

The compound in focus is a trifunctional molecule containing an alkene, a vinyl chloride, and an
isothiocyanate group. These features dictate its reactivity and nhomenclature.

IUPAC Name

The correct and systematic name assigned by the International Union of Pure and Applied
Chemistry (IUPAC) is 2-chloro-3-isothiocyanato-prop-1-ene.[1][2][3] The numbering of the
carbon chain prioritizes the double bond, which starts at position 1. Consequently, the chlorine
atom is located at position 2, and the isothiocyanate group is at position 3.

Synonyms and Common Identifiers
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In literature and commercial listings, this compound is frequently referred to by several other
names. Understanding these synonyms is crucial for exhaustive literature searches.

2-Chloroallyl isothiocyanate[2][4]

B-Chloroallyl isothiocyanate[4][5]

Isothiocyanic acid, 2-chloroallyl ester[3][4]

1-Propene, 2-chloro-3-isothiocyanato-[2][4]
Key ldentifiers:

e CAS Number: 14214-31-4[1][2][3]

e Molecular Formula: CaHaCINS[2][3]

e Molecular Weight: 133.60 g/mol [2][3]

Physicochemical Properties

A summary of the key physical and chemical properties is presented below. This data is
essential for planning reactions, purification procedures, and for safe handling.

Property Value Source(s)
Appearance Colorless to pale yellow liquid [1114]

Odor Pungent [4]

Boiling Point 73-76 °C at 2.4 kPa [1][3]
Density ~1.27 g/cm3 [5]

N Insoluble in water; Soluble in
Solubility ] [1][6]
organic solvents

Refractive Index ~1.556 [5][6]

Synthesis and Manufacturing

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://cymitquimica.com/cas/14214-31-4/
https://cymitquimica.com/cas/14214-31-4/
https://www.echemi.com/products/pd180521131147-2-chloro-3-isothiocyanato-prop-1-ene.html
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://cymitquimica.com/cas/14214-31-4/
https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://cymitquimica.com/cas/14214-31-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://cymitquimica.com/cas/14214-31-4/
https://cymitquimica.com/cas/14214-31-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://www.echemi.com/products/pd180521131147-2-chloro-3-isothiocyanato-prop-1-ene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB61261116_EN.htm
https://www.echemi.com/products/pd180521131147-2-chloro-3-isothiocyanato-prop-1-ene.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB61261116_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The primary industrial synthesis of 2-chloro-3-isothiocyanatoprop-1-ene involves the reaction of
an allyl halide with a thiocyanate salt. This nucleophilic substitution is a robust and scalable
method.

Synthetic Route

The most common synthesis involves the reaction of 2,3-dichloropropene with sodium
thiocyanate (NaSCN).[1][3][6] The reaction proceeds via a nucleophilic substitution where the
thiocyanate ion displaces the primary allylic chloride. The vinyl chloride moiety is significantly
less reactive under these conditions. An optional subsequent heating step can be employed to
isomerize any formed 2-chloroallyl thiocyanate intermediate to the more stable isothiocyanate
product.[7][8]

// Nodes Reactants [label="2,3-Dichloropropene\n+ Sodium Thiocyanate", fillcolor="#F1F3F4",
fontcolor="#202124"]; Conditions [label="Solvent: Acetonitrile\nCatalyst (optional)\nHeat
(Reflux)", fillcolor="#FBBCO05", fontcolor="#202124"]; Reaction
[label="Nucleophilic\nSubstitution", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Mixture [label="Crude Product Mixture\n(Isothiocyanate, Thiocyanate,\nNaCl)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Filtration [label="Filtration", shape=cds,
fillcolor="#34A853", fontcolor="#FFFFFF"]; Concentration [label="Solvent
Removal\n(Concentration)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification
[label="Vacuum Distillation", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product
[label="Pure 2-Chloro-3-isothiocyanato-\nprop-1-ene", shape=box, style="filled,rounded",
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/I Edges Reactants -> Reaction [label="1."]; Conditions -> Reaction; Reaction -> Mixture
[label="2."]; Mixture -> Filtration [label="3. Remove NaCl"]; Filtration -> Concentration
[label="4."]; Concentration -> Purification [label="5."]; Purification -> Product [label="6. Isolate
Product"]; }

Caption: General workflow for the synthesis of 2-chloro-3-isothiocyanatoprop-1-ene.

Detailed Experimental Protocol

This protocol is a representative example based on established literature procedures.[1][3][8]

Obijective: To synthesize 2-chloro-3-isothiocyanatoprop-1-ene from 2,3-dichloropropene.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB61261116_EN.htm
https://en.wikipedia.org/wiki/Allyl_isothiocyanate
https://patents.google.com/patent/US8785673B2/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://patents.google.com/patent/US8785673B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

2,3-Dichloropropene (1.0 eq)

Sodium thiocyanate (1.1 eq)

Acetonitrile (solvent)

Phase-transfer catalyst (e.g., Aliquat 336, optional but recommended)
Procedure:

e Setup: A round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and
nitrogen inlet. The system is flushed with nitrogen to ensure an inert atmosphere.

o Scientist's Note: An inert atmosphere is crucial to prevent side reactions involving
atmospheric moisture, which could hydrolyze the isothiocyanate product.

o Charging Reactants: Charge the flask with acetonitrile, 2,3-dichloropropene, sodium
thiocyanate, and the phase-transfer catalyst.

o Scientist's Note: Acetonitrile is an excellent solvent for this reaction due to its polar aprotic
nature, which effectively solvates the sodium cation without interfering with the nucleophile
(SCN"). A phase-transfer catalyst is used to improve the solubility and reactivity of the
thiocyanate salt in the organic medium.[8][9]

e Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 3-4
hours.[1][3] Monitor the reaction progress by TLC or GC-MS.

o Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove the
precipitated sodium chloride and any unreacted sodium thiocyanate.

 Purification: Concentrate the filtrate under reduced pressure to remove the acetonitrile. The
resulting crude oil is then purified by vacuum distillation to yield the final product as a
colorless to pale yellow liquid.[3]

o Scientist's Note: Vacuum distillation is necessary because the product has a high boiling
point at atmospheric pressure and may decompose upon excessive heating.
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Chemical Reactivity and Applications

The utility of 2-chloro-3-isothiocyanatoprop-1-ene stems from its dual reactivity. The
isothiocyanate group is a potent electrophile, while the 2-chloroallyl moiety offers sites for other
transformations.

Reactivity of the Isothiocyanate Group

The central carbon atom of the -N=C=S group is highly electrophilic and readily reacts with
nucleophiles.[10][11][12]

e Reaction with Amines: Primary and secondary amines add to the isothiocyanate to form
N,N'-disubstituted thioureas. This is a cornerstone reaction for creating complex molecules
and for bioconjugation, as the amino groups of proteins (e.qg., lysine side chains) can be
targeted.[10]

e Reaction with Thiols and Alcohols: These nucleophiles can also add to the isothiocyanate
group, though the reaction is typically slower than with amines.

Click to download full resolution via product page

Caption: Reaction of an isothiocyanate with a primary amine to form a thiourea.

Key Applications

The primary documented use of 2-chloro-3-isothiocyanatoprop-1-ene is as a key intermediate
in the synthesis of neonicotinoid insecticides.[1][3][5] Specifically, it is a building block for major
agrochemicals like thiamethoxam and clothianidin.[1][5][6] Its structure allows for the
construction of the core heterocyclic systems of these active ingredients.

Safety and Toxicology

2-Chloro-3-isothiocyanatoprop-1-ene is a hazardous substance and must be handled with
appropriate precautions. Isothiocyanates, in general, are known irritants and lachrymators.[7]
[13]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pubs.acs.org/doi/10.1021/jf991019s
https://scispace.com/pdf/reactions-of-allyl-isothiocyanate-with-alanine-glycine-and-5dhr8knj0s.pdf
https://www.benchchem.com/product/B079373
https://pubs.acs.org/doi/10.1021/jf991019s
https://www.benchchem.com/product/b079373?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://www.echemi.com/products/pd180521131147-2-chloro-3-isothiocyanato-prop-1-ene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://www.echemi.com/products/pd180521131147-2-chloro-3-isothiocyanato-prop-1-ene.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB61261116_EN.htm
https://en.wikipedia.org/wiki/Allyl_isothiocyanate
https://www.ncbi.nlm.nih.gov/books/NBK402129/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Acute Toxicity: The compound is classified as toxic if swallowed, and highly toxic via dermal
or inhalation routes.[3] The intravenous LDso in mice is reported as 56 mg/kg.[3]

e Hazards: It is known to cause severe skin corrosion and eye damage.[3]

o Handling: Always handle this chemical inside a certified chemical fume hood. Wear
appropriate personal protective equipment (PPE), including nitrile gloves (double-gloving is
recommended), a lab coat, and chemical safety goggles.

While this specific chloro-derivative has limited public toxicological data, the parent compound,
allyl isothiocyanate, is known to be a strong irritant to the skin and mucous membranes.[13] It is
also genotoxic in some experimental systems.[13][14] Given these facts, 2-chloro-3-
isothiocyanatoprop-1-ene should be treated as a substance with significant health risks.

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized
product.
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Spectroscopic Data Interpretation

A strong, characteristic absorption band is
expected in the region of 2050-2150 cm~1 for

IR Spectrum ,
the asymmetric N=C=S stretch. The C=C stretch

of the alkene will appear around 1640 cm™1,

The spectrum will show signals for the two
1H NMR diastereotopic protons of the CHz= group and
the two protons of the -CH2NCS group.

Distinct signals for the four carbons will be
present: the two sp2 carbons of the alkene, the

13C NMR sp? carbon attached to the NCS group, and the
highly characteristic sp carbon of the

isothiocyanate group (typically >130 ppm).

The mass spectrum will show a molecular ion

peak (M*) and an isotopic pattern (M+2) with a
Mass Spec ) o o

~3:1 ratio, which is characteristic of a compound

containing one chlorine atom.

Note: A reference IR spectrum is available in the NIST Chemistry WebBook.[2]

Conclusion

2-Chloro-3-isothiocyanatoprop-1-ene is a valuable and reactive chemical intermediate with a
well-defined role in the agrochemical industry. Its synthesis is straightforward, but its handling
requires stringent safety measures due to its inherent toxicity and reactivity. A thorough
understanding of its chemical properties, reactivity, and safety profile, as outlined in this guide,
is paramount for any researcher or professional intending to work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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